![molecular formula C24H45FeO6 B1617757 Ferric octanoate CAS No. 3130-28-7](/img/structure/B1617757.png)
Ferric octanoate
Overview
Description
Ferric octanoate, also known as ferric caprylate or iron (III) octanoate, is a chemical compound with the molecular formula C24H45FeO6 . It is a salt formed from octanoic acid and iron (III). It is used in various applications due to its unique properties .
Molecular Structure Analysis
The molecular structure of ferric octanoate consists of 24 carbon atoms, 45 hydrogen atoms, one iron atom, and six oxygen atoms . The exact structure can be determined using techniques such as X-ray diffraction .
Scientific Research Applications
Environmental Applications
Ferric octanoate plays a significant role in environmental science, particularly in the oxidation of organic matter . The ferric reduction process has shown promising results in organic degradation in natural systems and could be utilized in novel wastewater treatment applications that offer multiple energy and environmental benefits .
Medical Research Applications
In medical research, Ferric octanoate is used in assays to measure the total antioxidant capacity (TAC) of serum samples. It is compared with other methods like the oxygen radical absorbance capacity (ORAC) and ferric reducing antioxidant power (FRAP) to evaluate its effectiveness .
Chemical Transformation Applications
Ferric octanoate is also involved in chemical transformations, such as catalyzing oil degradation by simulating the presence of wear metal. Additionally, it has been applied in the synthesis of iron-based catalysts for reactions like the coupling of CO2 with epoxides under mild conditions .
Safety and Hazards
Mechanism of Action
Target of Action
Ferric octanoate, like other ferric compounds, primarily targets the body’s iron-dependent metabolic processes . Iron is an essential element involved in various metabolic processes, including oxygen transport, deoxyribonucleic acid (DNA) synthesis, and energy production in electron transport . Ferric ions target tumor via the ferroptotic death pathway—a process involving the iron-mediated lipid oxidation .
Mode of Action
Ferric octanoate interacts with its targets by being incorporated into various proteins to serve biological functions as a structural component or cofactor . Once ferric or ferrous cation from intestinal enterocytes or reticuloendothelial macrophages is bound to circulating transferrin, the iron-transferrin complex binds to the cell-surface transferrin receptor (TfR) 1 .
Biochemical Pathways
Ferric octanoate affects the biochemical pathways related to iron metabolism and biochemical cycling . Iron sequestered in ferritin is reintroduced into the cytoplasm by ‘ferritinophagy’, a selective autophagy pathway that involves the trafficking of iron-loaded ferritin to the lysosome where its content is released .
Pharmacokinetics
For instance, ferric carboxymaltose, after an infusion, shows a rapid dose-dependent increase in total serum iron levels with a median Tmax of 30 min following the start of the infusion . The renal elimination of ferric carboxymaltose is negligible .
Result of Action
The result of ferric octanoate’s action is the correction of iron deficiency and the regulation of iron levels in the body . It also plays a role in the selective coupling of CO2/epoxide polymerization .
Action Environment
The action of ferric octanoate, like other ferric compounds, can be influenced by environmental factors. For instance, it has been found that in an alkaline environment, Fe is dissolved as ferrous(II), ferric(III) and, finally, ferrate(VI) species depending on the experimental conditions .
properties
IUPAC Name |
iron(3+);octanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C8H16O2.Fe/c3*1-2-3-4-5-6-7-8(9)10;/h3*2-7H2,1H3,(H,9,10);/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORTRPLABQKAPKJ-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)[O-].CCCCCCCC(=O)[O-].CCCCCCCC(=O)[O-].[Fe+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H45FeO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
124-07-2 (Parent) | |
Record name | Ferric octanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003130287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30890572 | |
Record name | Ferric octanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30890572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
485.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ferric octanoate | |
CAS RN |
3130-28-7 | |
Record name | Ferric octanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003130287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octanoic acid, iron(3+) salt (3:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ferric octanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30890572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Iron(3+) octanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.563 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FERRIC OCTANOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IM4W7276A0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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